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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical reagents is paramount. This guide provides a detailed overview of
the core chemical properties and structural attributes of Ethyl 4-pyridylacetate, a versatile
pyridine-based compound.

Core Chemical Properties

Ethyl 4-pyridylacetate is a colorless to light yellow liquid at room temperature, though it can
solidify at temperatures below 19°C.[1] It is recognized for its utility as a building block in the
synthesis of more complex molecules, particularly in the pharmaceutical and flavor industries.

[2]

Quantitative Data Summary

The key physicochemical properties of Ethyl 4-pyridylacetate are summarized in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula CoH11NO:2 [21[3114]
Molecular Weight 165.19 g/mol [1][3]
Melting Point 18-19 °C [1]
Boiling Point 128 °C at 14 mmHg [1]
Density 1.079 g/mL at 25 °C [1]

Refractive Index

1.499 at 20 °C

[1]

N Sparingly soluble in water,
Solubility ] ] [2]
soluble in organic solvents.

CAS Number 54401-85-3

[1112](31[4]

Chemical Structure

The structural identity of a compound is fundamental to its reactivity and function. The following
sections detail the various representations of Ethyl 4-pyridylacetate’'s structure.

IUPAC Name

The systematic name for this compound according to the International Union of Pure and
Applied Chemistry (IUPAC) is ethyl 2-(pyridin-4-yl)acetate.[3][4]

Structural Identifiers

Identifier Value Source

SMILES CCOC(=0)CC1=CC=NC=C1  [3][4]

INChl=1S/C9H11NO2/c1-2-12-
InChl 9(11)7-8-3-5-10-6-4-8/h3- 3]
6H,2,7H2,1H3

QVLILWHOILVHJIJ-
InChIKey [31[4]
UHFFFAOYSA-N
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The relationship between the chemical properties and the structure of Ethyl 4-pyridylacetate
can be visualized as follows:
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Logical Relationship of Ethyl 4-pyridylacetate's Properties

Molecular Formula
CoH11NO2

Chemical Structure

SMILES
CCOC(=0)CC1=CC=NC=C1

Ethyl 4-pyridylacetate

ethyl 2-(pyridin-4-yl)acetate

IUPAC Name xhibits has

etermines

Molecular Weight
165.19 g/mol

Physicochemical Prog)érties

Physical State
Liquid (>19°C)
Solid (<19°C)

Density
1.079 g/mL

nfluences

Boiling Point
128 °C @ 14 mmHg
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Synthesis Workflow for Ethyl 4-pyridylacetate

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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